Cas no 148639-25-2 (1-(Pyridin-2-yl)-9H-beta-carboline)

• Product Name: 1-(Pyridin-2-yl)-9H-beta-carboline
• CAS No: 148639-25-2
• MF: C₁₆H₁₁N₃
• MW: 245.278642892838
• CID: 2778478
• PubChem ID: 21763168
• Update Time: 2025-04-21

1-(Pyridin-2-yl)-9H-beta-carboline Chemical and Physical Properties

Names and Identifiers

• DTXCID60568510
• 1-(2-pyridinyl)-9H-beta-carboline
• SCHEMBL12938247
• CHEMBL4578154
• BDBM50560858
• DB-110845
• DTXSID80617756
• 1-(Pyridin-2-yl)-9H-beta-carboline
• 148639-25-2
• 1-(2-pyridyl)-beta-carboline

• Inchi： 1S/C16H11N3/c1-2-6-13-11(5-1)12-8-10-18-16(15(12)19-13)14-7-3-4-9-17-14/h1-10,19H
• InChI Key： MIJJBECNVSJLFN-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C=CN=C(C3C=CC=CN=3)C1=2

Computed Properties

• Exact Mass: 245.095297364g/mol
• Monoisotopic Mass: 245.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids